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Compound of Interest

Compound Name: 2-Hexadecylamine

CAS No.: 26547-15-9

Cat. No.: B8654173

Get Quote

Executive Safety Analysis (Causality & Risk)
To select the correct PPE, one must understand the mechanism of injury. Hexadecylamine is

not merely "toxic"; it is a cationic surfactant.

The Mechanism: The amine group (

) is highly basic and protonates upon contact with moisture on skin or mucous membranes,
generating hydroxide ions (

) that cause alkaline chemical burns.

The Lipophilic Factor: The 16-carbon alkyl chain allows the molecule to rapidly penetrate the

lipid bilayer of cell membranes. This "carrier" effect makes the chemical burns deeper and

harder to wash off than simple inorganic alkalis.

The Phase Hazard: At room temperature, it is a solid. However, it is frequently heated

(melting point ~43–46°C) or dissolved in organic solvents for use. The molten state presents

a dual hazard: thermal burns + accelerated chemical corrosion.
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Core Hazard Classifications:

GHS H314: Causes severe skin burns and eye damage.[1][2][3][4]

GHS H400/H410: Very toxic to aquatic life (Zero-discharge requirement).

GHS H304: May be fatal if swallowed and enters airways (Aspiration hazard).

PPE Technical Specifications (The Defense Matrix)
Standard "lab safety" is insufficient. The following specifications are based on permeation

resistance to aliphatic amines.

A. Hand Protection: The Nitrile Fallacy
Critical Insight: Standard disposable nitrile gloves (4 mil) offer poor long-term resistance to

aliphatic amines. The amine group can permeate thin nitrile in <15 minutes.
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Task Condition
Recommended
Glove Material

Min. Thickness
Breakthrough
Time

Rationale

Dry Solid

Handling

Nitrile (Double

Gloved)
5 mil (outer) >480 min (Solid)

Solid particles do

not permeate

effectively unless

dissolved in

sweat. Double

gloving prevents

mechanical

abrasion.

Solutions /

Molten

Butyl Rubber or

Viton®
15–20 mil >480 min

Aliphatic amines

swell and

degrade

nitrile/neoprene.

Butyl provides

the highest

chemical

impermeability.

Splash Risk
Silver Shield®

(Laminate)
2.7 mil >480 min

Use as a liner

under a heavy

nitrile outer glove

for dexterity +

chemical barrier.

B. Eye & Face Protection[1][2][3][4][6][7][8][9]
Requirement:Indirect-vented chemical splash goggles (ANSI Z87.1 D3 rating).

Contraindication: Do not use safety glasses. The corrosive dust or vapors can bypass side

shields.

High-Risk Add-on: When heating the substance >50°C, a polycarbonate face shield is

mandatory over the goggles to protect the neck and face from hot, corrosive splatter.

C. Respiratory Protection[1][3][4][10]
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Solid State: If weighing fine powder, use a NIOSH N95 or P100 particulate respirator to

prevent inhalation of corrosive dust.

Molten/Solution: If used outside a fume hood (strongly discouraged), use a half-face

respirator with Organic Vapor/Amine (OV/AG) cartridges.

Operational Workflows
Diagram: PPE Decision Logic
This decision tree ensures you select the correct equipment based on the physical state of the

chemical.

Figure 1: PPE Selection Logic based on Physical State

Task Analysis Physical State?

Solid / Powder

Liquid / Molten / Solution

PPE: Double Nitrile + Goggles
+ Lab Coat

PPE: Butyl Gloves + Goggles
+ Face Shield + Apron

Control: Fume Hood 
(Dust Management)

Control: Fume Hood 
(Vapor Capture)

Click to download full resolution via product page

Protocol A: Weighing & Transferring (Solid)
Engineering Control: Perform all weighing inside a chemical fume hood. Airflow prevents

dust from entering the breathing zone.

Static Control: Use an anti-static gun or weigh boat if possible. Amines can be "sticky" and

static-prone, leading to scattering.

Technique:

Don double nitrile gloves.

Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination.

Immediately wipe the balance area with a damp paper towel (water/ethanol) to capture

invisible dust.
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Protocol B: Dissolving or Melting (Liquid)
Thermal Hazard: Hexadecylamine melts at ~45°C. When heating, the vapor pressure

increases, raising the inhalation risk.

Glove Change: Switch to Butyl rubber gloves or wear Silver Shield liners.

Vessel Choice: Use borosilicate glass. Avoid plastics that may be degraded by hot amines.

Mixing: Add the amine to the solvent, not vice versa, to control the dissolution rate.

Emergency Response & Disposal
Exposure Response Algorithm
Self-Validating Step: If you feel a "soapy" sensation on the skin, exposure has already occurred

(saponification of skin lipids).

Skin Contact:

IMMEDIATE: Drench with water for 15 minutes.[3][4]

Do NOT use vinegar or acid to neutralize. The heat of neutralization will worsen the burn.

Remove contaminated clothing under the safety shower.

Eye Contact:

Flush for 30 minutes (alkalis penetrate deeper than acids). Hold eyelids open.

Seek an ophthalmologist immediately.

Disposal Protocol (Zero Discharge)
Hexadecylamine is highly toxic to aquatic organisms (LC50 < 1 mg/L).

Solid Waste: Collect in a dedicated container labeled "Hazardous Waste - Toxic/Corrosive

Solid."
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Liquid Waste: Collect in "Organic Waste - Basic/Amine." Do not mix with oxidizing agents

(nitric acid) or acid waste streams (exothermic reaction).

Rinsate: The first 3 rinses of any glassware must be collected as hazardous waste. Do not

pour down the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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